Cas no 26563-86-0 (1,3-Dioxolane,2,4-di-tert-butyl-, cis- (8CI))

• Product Name: 1,3-Dioxolane,2,4-di-tert-butyl-, cis- (8CI)
• CAS No: 26563-86-0
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 278217
• PubChem ID: 141309
• Update Time: 2025-04-19

1,3-Dioxolane,2,4-di-tert-butyl-, cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2,4-di-tert-butyl-, cis- (8CI)
• 2,4-ditert-butyl-1,3-dioxolane
• 2,4-DI-TERT-BUTYL-1,3-DIOXOLANE
• cis-2,4-Di-tert-butyl-1,3-dioxolane
• DTXSID70949412
• 1,3-Dioxolane, 2,4-di-tert-butyl-, trans-
• 26563-86-0
• SCHEMBL11954463

• Inchi： 1S/C11H22O2/c1-10(2,3)8-7-12-9(13-8)11(4,5)6/h8-9H,7H2,1-6H3
• InChI Key： WENPMVZGWLEFAM-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)OCC1C(C)(C)C

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.916
• Boiling Point: 202.7°C at 760 mmHg
• Flash Point: 72.6°C
• Refractive Index: 1.438
• PSA: 18.46